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Flecainide Drug Interaction Profiles

The table below summarizes the key types of drug interactions associated with flecainide, based on data

indicating 373 known drug interactions [1].

Interaction
Category

Number of
Medications

Key Examples Clinical Significance & Mechanism

Major
Interactions
[1]

74 Ritonavir, Saquinavir,
Tipranavir,

Dronedarone,
Cisapride [2] [3]

High risk: Avoid combinations. Often
involves concurrent use of potent CYP

enzyme inhibitors or drugs that prolong QT
interval, drastically increasing toxicity risk

[1].

Moderate
Interactions
[1]

282 Amiodarone,

Cimetidine, Digoxin,
Propafenone, Sotalol,

Verapamil [2] [3]

Moderate risk: Use only under special

circumstances with close monitoring.
Includes drugs that may increase

flecainide levels or have additive
electrophysiological effects [1].

Minor
Interactions
[1]

17 (Information not
specified in search

results)

Minimal risk: Minimize risk; assess and
consider alternatives [1].
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Flecainide Contraindications & Disease Interactions

Flecainide has several important disease-related contraindications and precautions, which are critical for

patient safety and trial design [4] [5].

Condition Category Specific Conditions Risk Level & Recommendations

| Absolute Contraindications (Do not use) | Second- or third-degree AV block (without a pacemaker),

symptomatic heart failure, cardiogenic shock, sinus node dysfunction (e.g., sick sinus syndrome), known

hypersensitivity to flecainide [4] [2] [5]. | Major Hazard: Use is contraindicated. High risk of profound

bradycardia, asystole, or worsening heart failure [4] [5]. | | Major Precautions / Relative Contraindications

| Chronic kidney disease, hepatic cirrhosis, electrolyte imbalances (hypokalemia, hypomagnesemia), pre-

existing bundle branch block, stable coronary artery disease or structural heart disease [4] [6] [5]. |

Moderate to Major Hazard: Use with extreme caution. Dosage adjustment and intensive monitoring (ECG,

drug levels) are required. Recent evidence suggests toxicity risk is more strongly linked to metabolic and

conduction markers than structural disease alone [6] [7]. |

Mechanistic Pathways & Key Metabolic Interactions

Flecainide's primary mechanism involves blocking cardiac sodium channels, and its metabolism creates key

interaction risks.
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Flecainide Mechanism of Action
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A critical pharmacokinetic interaction occurs with medications that inhibit the CYP2D6 enzyme [8] [9].
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CYP2D6-Mediated Flecainide Interaction
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Management of this interaction requires reducing the flecainide dose by approximately 50%, close cardiac

monitoring with ECGs, and considering alternative antidepressants with minimal CYP2D6 inhibition (e.g.,

sertraline, citalopram) [9].

Experimental & Clinical Monitoring Protocols

For researchers designing studies, the following monitoring protocols are essential.

1. Pharmacokinetic (PK) and Pharmacodynamic (PD) Monitoring
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Therapeutic Drug Monitoring: Maintain trough plasma concentration between 0.2 to 1.0 mcg/mL
[4]. Monitoring is crucial in patients with renal impairment, hepatic disease, or when CYP2D6
inhibitors are co-administered [6] [5].

ECG Monitoring Parameters:
Baseline and periodic measurements of PR interval, QRS duration, and QT interval.
A ≥25% prolongation in QRS duration indicates potential toxicity [4].
Monitor for sinus bradycardia, which is a preclinical marker of overdose [6].

2. Clinical Trial Considerations: Evolving Contraindications The Cardiac Arrhythmia Suppression

Trial (CAST) established that flecainide increased mortality in patients with recent myocardial infarction,

leading to its contraindication in this group [4] [7]. However, contemporary research is reappraising its use in

stable structural heart disease:

Recent Evidence: Retrospective analyses suggest flecainide may be safe in patients with stable
coronary artery disease and preserved ejection fraction, as well as in conditions like

arrhythmogenic right ventricular cardiomyopathy (ARVC) and certain genetic dilated
cardiomyopathies (e.g., R222Q SCN5A mutation) [7].

Research Gap: These findings require confirmation by large-scale randomized controlled trials
(RCTs) [7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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